N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(2-butyltetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C15H18Cl3N5O2/c1-4-5-6-23-21-15(20-22-23)19-10(24)7-25-14-12(17)8(2)11(16)9(3)13(14)18/h4-7H2,1-3H3,(H,19,21,24)
• InChI Key: XOQJESGTCNNVQN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1N=C(N=N1)NC(=O)COC2=C(C(=C(C(=C2Cl)C)Cl)C)Cl
• Molecular Formula: C15H18Cl3N5O2
• Molecular Weight: 406.7 g/mol

Description

N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide, also known as BTTSA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BTTSA is a tetrazole-based compound that has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has also been shown to bind to certain receptors in the body, such as the GABA-A receptor and the P2X7 receptor.
Biochemical and Physiological Effects:
N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide can inhibit the production of inflammatory cytokines such as TNF-α and IL-1β. N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has also been shown to have analgesic effects in animal models of pain. In addition, N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide in lab experiments is its versatility. N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide can be easily synthesized using various methods and can be modified to suit different research needs. Another advantage of N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide is its stability, which makes it suitable for long-term experiments. However, one limitation of using N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research involving N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide. One area of research is the development of N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide-based fluorescent probes for detecting metal ions in biological samples. Another area of research is the development of N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide-based anti-inflammatory and analgesic agents for the treatment of pain and inflammation. Additionally, N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide could be used as a building block for the synthesis of novel materials with unique properties.

Synthesis Methods

The synthesis of N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide involves the reaction between 2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetic acid and 2-aminobutyl-1H-tetrazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction results in the formation of N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide as a white solid with a yield of around 60-70%.

Scientific Research Applications

N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has been studied for its potential as an anti-inflammatory and analgesic agent. In biochemistry, N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has been studied for its potential as a fluorescent probe for detecting metal ions. In materials science, N-(2-butyl-2H-tetrazol-5-yl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has been studied for its potential as a building block for the synthesis of novel materials.